Cas no 1260905-81-4 (2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide
• CAS No: 1260905-81-4
• MF: C₂₂H₁₉FN₄O₃
• MW: 406.409668207169
• CID: 5320616
• Update Time: 2025-06-28

2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(2-methoxybenzyl)acetamide
• 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C22H19FN4O3/c1-29-19-7-3-2-5-16(19)13-24-20(28)14-27-12-4-6-18(27)22-25-21(26-30-22)15-8-10-17(23)11-9-15/h2-12H,13-14H2,1H3,(H,24,28)
• InChI Key： GDOUGWKVFPRHBT-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2OC)=O)C=CC=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide

Introduction to 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide and Its Significance in Modern Chemical Biology

2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide, identified by its CAS number 1260905-81-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a sophisticated fusion of heterocyclic scaffolds, featuring a pyrrole core linked to an oxadiazole unit, both of which are known for their broad biological activities. The presence of a 4-fluorophenyl group and a 2-methoxyphenylmethyl moiety further enhances its potential as a pharmacophore, making it a promising candidate for drug discovery and development.

The structural complexity of 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide lies in its ability to interact with multiple biological targets. The pyrrole ring is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. In contrast, the oxadiazole moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of these two heterocycles creates a unique chemical entity that may exhibit synergistic effects in modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The 4-fluorophenyl group in this molecule is strategically positioned to influence electronic properties and metabolic stability, which are critical factors in drug design. Studies have shown that fluorine atoms can increase the lipophilicity of molecules, thereby improving their cell membrane penetration and target binding affinity. This feature makes 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide an attractive scaffold for developing novel therapeutic agents.

The acetamide functional group at the N-terminal provides another layer of structural diversity, enabling interactions with polar residues in biological targets. This moiety is commonly found in bioactive molecules due to its ability to form hydrogen bonds, which is crucial for achieving high binding affinity. Moreover, the presence of the 2-methoxyphenylmethyl group introduces additional hydrophobic interactions, further stabilizing the compound’s binding to biological receptors. Such structural features collectively contribute to the compound’s potential as a lead molecule in drug discovery.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide make it a candidate for targeting such interactions. PPIs play pivotal roles in numerous cellular processes, including signal transduction and disease pathogenesis. By designing molecules that can disrupt or enhance these interactions, researchers aim to develop more effective therapeutic strategies against various diseases.

Another area of interest is the development of compounds with anti-inflammatory properties. Chronic inflammation is implicated in a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular conditions. The structural components of this compound—such as the pyrrole, oxadiazole, and fluorophenyl groups—have been associated with anti-inflammatory activities in previous studies. For instance, pyrrole derivatives have shown inhibitory effects on inflammatory enzymes like COX and LOX, while oxadiazole compounds have demonstrated anti-inflammatory properties through mechanisms involving cytokine suppression.

The role of computational chemistry and high-throughput screening (HTS) has been instrumental in accelerating the discovery of novel bioactive molecules like 2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(2-methoxyphenyl)methyl]acetamide. These technologies allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. By integrating experimental data with computational models, scientists can gain insights into the structure-function relationships that govern biological activity. This approach has been particularly valuable in optimizing lead compounds for improved potency and selectivity.

Future directions in the study of this compound may involve exploring its mechanism of action through both in vitro and in vivo assays. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, modifications to its structure—such as altering substituent groups or exploring different heterocyclic linkages—may lead to derivatives with enhanced activity or reduced toxicity. These efforts will be guided by principles from structure-based drug design (SBDD) and fragment-based drug discovery (FBDD).

The synthesis of complex molecules like 1260905-81-4 also presents challenges that require innovative synthetic strategies. Advanced techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable production methods for such compounds. These advancements are crucial for translating promising lead compounds into viable drug candidates that can enter clinical trials.

In conclusion,2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y}l-N-[ ( 2 - methoxypheny l ) m e t h y l ] ac e t am ide ( C A S N o . 1260905 - 81 - 4 ) represents a fascinating example of how integrating diverse chemical scaffolds can yield bioactive molecules with therapeutic potential. Its unique structural features make it an intriguing candidate for further exploration in chemical biology and pharmaceutical research. As our understanding of biological systems continues to evolve,this compound may play a significant role in the development of new treatments for various diseases.